![molecular formula C8H13N3OS2 B256470 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide](/img/structure/B256470.png)
4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide, also known as DTTC, is a chemical compound that has shown promising results in scientific research applications. This compound is a thiazole derivative that has been synthesized through several methods. The aim of
Mechanism of Action
4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide exerts its anti-cancer activity through multiple mechanisms, including the inhibition of tubulin polymerization, which is necessary for cell division, and the induction of cell cycle arrest and apoptosis, which are programmed cell death. This compound has also been found to inhibit the activity of topoisomerase I and II, which are enzymes that are essential for DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been found to have low toxicity and good bioavailability. In addition to its anti-cancer activity, this compound has also been reported to have anti-inflammatory and antioxidant properties. This compound has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and increase the levels of anti-inflammatory cytokines, such as interleukin-10 (IL-10).
Advantages and Limitations for Lab Experiments
4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide has several advantages for lab experiments, including its low toxicity and good bioavailability. However, this compound has some limitations, including its moderate to low solubility in water and its susceptibility to degradation in acidic conditions. These limitations can be overcome by using appropriate solvents and pH conditions for experiments.
Future Directions
There are several future directions for 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide research, including the optimization of synthesis methods to improve yield and purity, the investigation of the structure-activity relationship to identify more potent derivatives, and the evaluation of this compound in animal models to assess its efficacy and safety in vivo. This compound can also be explored for its potential applications in other areas, such as neurodegenerative diseases and infectious diseases.
Conclusion:
In conclusion, this compound is a promising compound that has shown potent anti-cancer activity and other beneficial effects in scientific research applications. Further research is needed to fully understand the mechanism of action and potential applications of this compound. The optimization of synthesis methods and the investigation of structure-activity relationship can lead to the development of more potent derivatives of this compound.
Synthesis Methods
4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide has been synthesized through several methods, including the reaction of 2-mercaptoacetic acid with ethylamine and diethylamine, followed by the reaction with thionyl chloride and ammonium carbonate. Another method involves the reaction of 2-mercaptoacetic acid with diethylamine and ethyl isocyanate, followed by the reaction with thionyl chloride and ammonium carbonate. These methods have been reported to yield this compound in moderate to good yields.
Scientific Research Applications
4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide has shown promising results in scientific research applications, particularly in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been found to inhibit angiogenesis, which is the process of new blood vessel formation that is necessary for tumor growth and metastasis.
properties
Molecular Formula |
C8H13N3OS2 |
---|---|
Molecular Weight |
231.3 g/mol |
IUPAC Name |
4-amino-N,3-diethyl-2-sulfanylidene-1,3-thiazole-5-carboxamide |
InChI |
InChI=1S/C8H13N3OS2/c1-3-10-7(12)5-6(9)11(4-2)8(13)14-5/h3-4,9H2,1-2H3,(H,10,12) |
InChI Key |
JLQFLBFJAQCRIZ-UHFFFAOYSA-N |
SMILES |
CCNC(=O)C1=C(N(C(=S)S1)CC)N |
Canonical SMILES |
CCNC(=O)C1=C(N(C(=S)S1)CC)N |
Pictograms |
Irritant |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.